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Compound of Interest

Compound Name: Methyl chroman-2-carboxylate

Cat. No.: B1354886

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. Methyl chroman-2-carboxylate, a key compound in various research
applications, requires meticulous disposal procedures due to its potential hazards. This guide
provides essential, step-by-step instructions for its safe disposal, ensuring operational integrity
and regulatory compliance.

Immediate Safety and Hazard Profile

Methyl chroman-2-carboxylate is associated with specific health risks that necessitate careful
handling to avoid exposure. Based on available safety data, the compound is classified with the
following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Given these classifications, the use of appropriate Personal Protective Equipment (PPE) is
mandatory. This includes, but is not limited to, chemical-resistant gloves, safety goggles or a
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face shield, and a laboratory coat. All handling should be performed in a well-ventilated area or
under a chemical fume hood to minimize the risk of inhalation.

Quantitative Data Summary

For quick reference, the key identifiers and properties of Methyl chroman-2-carboxylate are
summarized in the table below.

Property Value

CAS Number 113771-58-7

Molecular Formula C11H1203

Molecular Weight 192.21 g/mol

Hazard Statements H302, H315, H319, H335

P261, P280, P301+P312, P302+P352,

Precautionary Statements
P305+P351+P338

Data sourced from AiIFChem([1]

Step-by-Step Disposal Protocol

The proper disposal of methyl chroman-2-carboxylate is a critical procedure that must be
handled as hazardous waste. Adherence to institutional, local, and national regulations is
imperative.

Experimental Workflow for Disposal

The following detailed methodology outlines the process for the safe disposal of methyl
chroman-2-carboxylate waste.

e Waste Segregation and Collection:

o Designate a specific, clearly labeled, and chemically compatible waste container for
methyl chroman-2-carboxylate and any contaminated materials (e.g., weighing paper,
pipette tips, gloves).
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o The container must be kept securely closed when not in use.

o Do not mix this waste with other chemical streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

e Handling of Spills:

o In the event of a spill, immediately evacuate non-essential personnel.

o Ensure the area is well-ventilated.

o Wearing appropriate PPE, contain and absorb the spill with an inert material such as
vermiculite or sand.

o Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.

o Clean the spill area thoroughly.

o Prevent any spilled material from entering drains or waterways.

» Container Management:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Methyl chroman-2-carboxylate,” and the relevant hazard pictograms.

» Final Disposal:

o The ultimate disposal of the waste must be conducted by a licensed and approved
hazardous waste disposal company.[2]

o Contact your institution's EHS office to arrange for the pickup and disposal of the waste
container.
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o One common method for the disposal of organic chemical waste is incineration in a
specialized chemical incinerator equipped with afterburners and scrubbers to minimize
environmental impact.[3]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Methyl chroman-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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